Cas no 1955515-18-0 (N-(Pyrrolidin-3-ylmethyl)acetamide hydrochloride)

• Product Name: N-(Pyrrolidin-3-ylmethyl)acetamide hydrochloride
• CAS No: 1955515-18-0
• MF: C₇H₁₅ClN₂O
• MW: 178.659800767899
• CID: 5153243
• Update Time: 2025-05-19

N-(Pyrrolidin-3-ylmethyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(Pyrrolidin-3-ylmethyl)acetamide hydrochloride

• Inchi： 1S/C7H14N2O.ClH/c1-6(10)9-5-7-2-3-8-4-7;/h7-8H,2-5H2,1H3,(H,9,10);1H
• InChI Key： LSNUOICAQYNUSJ-UHFFFAOYSA-N
• SMILES： C(C1CNCC1)NC(=O)C.Cl

Additional information on N-(Pyrrolidin-3-ylmethyl)acetamide hydrochloride

N-(Pyrrolidin-3-ylmethyl)acetamide Hydrochloride: A Comprehensive Overview

N-(Pyrrolidin-3-ylmethyl)acetamide hydrochloride, identified by the CAS number 195551-18-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrrolidine ring with an acetamide group, making it a versatile molecule with potential applications in drug development and chemical synthesis. Recent studies have highlighted its role in various biological systems, particularly in modulating enzyme activity and cellular signaling pathways.

The molecular structure of N-(Pyrrolidin-3-ylmethyl)acetamide hydrochloride consists of a pyrrolidine ring, a five-membered saturated heterocyclic compound, attached to an acetamide group via a methylene bridge. This configuration imparts the molecule with both hydrophilic and hydrophobic properties, which are crucial for its interactions within biological systems. The hydrochloride salt form further enhances its solubility in aqueous environments, making it suitable for various experimental and therapeutic applications.

Recent research has focused on the pharmacokinetic properties of this compound, particularly its absorption, distribution, metabolism, and excretion (ADME) profile. Studies conducted using in vitro models have demonstrated that N-(Pyrrolidin-3-ylmethyl)acetamide hydrochloride exhibits favorable bioavailability, suggesting its potential as a drug candidate. Additionally, investigations into its metabolic stability have revealed that the compound undergoes minimal first-pass metabolism, which is advantageous for oral administration.

In terms of therapeutic applications, this compound has shown promise in targeting specific enzymes involved in inflammatory pathways. For instance, preclinical studies have indicated that it can inhibit the activity of certain kinases associated with chronic inflammation and autoimmune diseases. These findings underscore its potential as a lead compound for developing novel anti-inflammatory agents.

The synthesis of N-(Pyrrolidin-3-ylmethyl)acetamide hydrochloride involves a multi-step process that typically begins with the preparation of pyrrolidine derivatives. Recent advancements in synthetic chemistry have enabled the development of more efficient routes, reducing the overall cost and environmental impact of production. These methods often utilize catalytic asymmetric synthesis to enhance enantioselectivity, ensuring high purity and consistency in the final product.

From a structural perspective, the pyrrolidine ring plays a critical role in stabilizing the molecule's conformation. This stability is essential for maintaining its bioactivity and ensuring predictable interactions with biological targets. Computational modeling studies have provided insights into the molecular dynamics of this compound, revealing key interactions that contribute to its binding affinity with target proteins.

In conclusion, N-(Pyrrolidin-3-ylmethyl)acetamide hydrochloride represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, favorable pharmacokinetic properties, and promising biological activity make it a subject of ongoing research interest. As advancements in chemical synthesis and pharmacology continue to unfold, this compound holds significant potential for contributing to the development of innovative treatments for various medical conditions.